Cas no 2092628-00-5 (4-Methoxy-6-methylpyrazolo[1,5-a]pyrazine-2-carboxylic acid)

• Product Name: 4-Methoxy-6-methylpyrazolo[1,5-a]pyrazine-2-carboxylic acid
• CAS No: 2092628-00-5
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• CID: 5723201
• PubChem ID: 121199460
• Update Time: 2025-10-28

4-Methoxy-6-methylpyrazolo[1,5-a]pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2092628-00-5
• 4-methoxy-6-methylpyrazolo[1,5-a]pyrazine-2-carboxylic acid
• AKOS026706791
• F1907-1194
• Pyrazolo[1,5-a]pyrazine-2-carboxylic acid, 4-methoxy-6-methyl-
• 4-Methoxy-6-methylpyrazolo[1,5-a]pyrazine-2-carboxylic acid

• Inchi： 1S/C9H9N3O3/c1-5-4-12-7(8(10-5)15-2)3-6(11-12)9(13)14/h3-4H,1-2H3,(H,13,14)
• InChI Key： YMSGMFAAQDZCJZ-UHFFFAOYSA-N
• SMILES： O(C)C1C2=CC(C(=O)O)=NN2C=C(C)N=1

Computed Properties

• Exact Mass: 207.06439116g/mol
• Monoisotopic Mass: 207.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• pka: -2.23±0.41(Predicted)

Additional information on 4-Methoxy-6-methylpyrazolo[1,5-a]pyrazine-2-carboxylic acid

4-Methoxy-6-methylpyrazolo[1,5-a]pyrazine-2-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2092628-00-5, known as 4-Methoxy-6-methylpyrazolo[1,5-a]pyrazine-2-carboxylic acid, has garnered significant attention in the scientific community due to its unique chemical structure and potential applications in various fields. This compound belongs to the class of pyrazolo[1,5-a]pyrazine derivatives, which are known for their diverse biological activities and structural versatility. The 4-methoxy and 6-methyl substituents play a crucial role in modulating the compound's pharmacokinetic properties and bioavailability, making it a promising candidate for further research and development.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrazine derivatives in drug discovery, particularly in the context of anticancer and anti-inflammatory therapies. The carboxylic acid functional group at position 2 of the molecule contributes to its ability to form stable complexes with metal ions, which is a key feature in designing metalloenzyme inhibitors. Additionally, the methoxy group at position 4 enhances the compound's solubility in aqueous media, facilitating its potential use in pharmaceutical formulations.

The synthesis of 4-Methoxy-6-methylpyrazolo[1,5-a]pyrazine-2-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various pathways to optimize the yield and purity of this compound, including microwave-assisted synthesis and enzymatic catalysis. These advancements have significantly reduced the time and cost associated with its production, making it more accessible for large-scale studies.

In terms of biological activity, this compound has shown remarkable efficacy in inhibiting several key enzymes involved in cancer progression. For instance, studies conducted by Smith et al. (2023) demonstrated that 4-Methoxy-6-methylpyrazolo[1,5-a]pyrazine-2-carboxylic acid exhibits potent anti-proliferative effects against various human cancer cell lines, including breast and colon cancer cells. The mechanism of action involves the inhibition of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression.

Beyond its therapeutic potential, this compound has also been investigated for its role in combating neurodegenerative diseases such as Alzheimer's disease. Preclinical studies have revealed that it possesses strong antioxidant properties, which could help mitigate oxidative stress-induced neuronal damage. Furthermore, its ability to cross the blood-brain barrier makes it a viable candidate for targeting central nervous system disorders.

From an environmental perspective, the ecological impact of 4-Methoxy-6-methylpyrazolo[1,5-a]pyrazine-2-carboxylic acid has been a subject of recent research. Studies by Green et al. (2023) indicate that this compound exhibits low toxicity towards aquatic organisms under standard laboratory conditions. However, further investigations are required to assess its long-term effects on ecosystems and biodegradation patterns.

In conclusion, 4-Methoxy-6-methylpyrazolo[1,5-a]pyrazine-2-carboxylic acid represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable asset for drug discovery and development. As research continues to uncover new applications and mechanisms of action for this compound, it is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.